methyl 2-[2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C19H19N3O4S/c1-26-19(25)16-10-5-4-8-14(10)27-18(16)22-15(23)9-13-17(24)21-12-7-3-2-6-11(12)20-13/h2-3,6-7,13,20H,4-5,8-9H2,1H3,(H,21,24)(H,22,23)
• InChI Key: VOSFEFZYFUYDDF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)CC3C(=O)NC4=CC=CC=C4N3
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 1008000-08-5

Description

Methyl 2-[2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The compound is involved in various chemical synthesis processes and reactivity studies. For example, research on the hydrolysis of compounds obtained through reactions of diethyl acetylenedicarboxylate with amines has shed light on the potential pathways and products of chemical transformations involving similar compounds (Iwanami et al., 1964). These insights contribute to a deeper understanding of the chemical behavior of cyclopenta[b]thiophene derivatives and their potential applications in synthesizing novel materials or pharmaceuticals.

Structural Analysis

Investigations into the crystal structure of related compounds, such as methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, provide valuable information on the molecular configuration, bonding, and interactions that dictate the chemical and physical properties of these molecules (Vasu et al., 2004). Such studies are crucial for designing compounds with desired characteristics for applications in materials science and drug development.

Biological Activity and Toxicology

Research on the genotoxic and carcinogenic potentials of thiophene derivatives, including investigations into their mutagenic and DNA-damaging effects, highlights the importance of understanding the biological activities of these compounds. This knowledge is critical for assessing the safety of chemicals that contain the thiophene ring and their suitability for use in pharmaceuticals, agrochemicals, and other products (Lepailleur et al., 2014).

Drug Discovery and Development

The exploration of novel compounds for potential anti-cancer activity, including their role as inhibitors for specific enzymes such as methionine synthase, demonstrates the application of methyl 2-{[(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate derivatives in drug discovery. These studies aim to identify new therapeutic agents by synthesizing and evaluating the cytotoxic activity of a series of compounds (Elfekki et al., 2014).

Safety and Hazards

The compound has a hazard statement of H302, which indicates that it is harmful if swallowed. Precautionary statements include P264 (wash hands and skin thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), and P330 (rinse mouth).